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Compound of Interest

Compound Name:

Trispiro[3H-indole-3,2'-

[1,3]dioxane-5',5''-[1,3]dioxane-

2'',3'''-[3H]indole]-2,2'''(1H,1'''H)-

dione (9CI)

Cat. No.: B1662962 Get Quote

Despite a comprehensive search for "Trispirobifuranodione (9CI)," this specific chemical entity

remains elusive in the public scientific literature. As a result, a detailed technical guide on its

molecular target and associated pharmacological data cannot be compiled at this time. It is

possible that "Trispirobifuranodione" is a novel, yet-to-be-published compound, a less common

synonym, or a potential misnomer.

In the course of our investigation, a structurally distinct compound, isoquinoline-1,3,4-trione

(CAS 521-73-3), was identified through related database entries. This molecule, while not

"Trispirobifuranodione," possesses documented biological activity and established molecular

targets. For the benefit of researchers in the field, we present the available information on

isoquinoline-1,3,4-trione as a potential, albeit unconfirmed, point of reference.

Potential Molecular Target: Caspases
Current data indicates that isoquinoline-1,3,4-trione acts as an inhibitor of caspases.[1]

Caspases are a family of cysteine proteases that play essential roles in programmed cell death

(apoptosis) and inflammation. The identified targets include:

Caspase (CASP)[1]
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Caspase-3 (CASP3)[1]

Caspase 6 messenger RNA (CASP6 mRNA)[1]

Caspase 8 messenger RNA (CASP8 mRNA)[1]

Implicated Signaling Pathways
The inhibition of caspases by isoquinoline-1,3,4-trione suggests its involvement in several

critical signaling pathways.[1] Understanding these connections is vital for elucidating its

potential therapeutic applications.

Apoptosis Signaling Pathway
The following diagram illustrates the central role of caspases in the apoptotic cascade, which

isoquinoline-1,3,4-trione is suggested to inhibit.
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Caption: Inhibition of Caspase Activation in Apoptosis.

Other significant pathways potentially modulated by this compound include:

MAPK signaling pathway[1]

p53 signaling pathway[1]

TNF signaling pathway[1]

Quantitative Data and Experimental Protocols
A thorough search for quantitative data, such as binding affinities (e.g., Ki, IC50) and detailed

experimental protocols for assays related to isoquinoline-1,3,4-trione's interaction with

caspases, did not yield specific, reproducible methodologies within the public domain at this

time. For researchers interested in investigating this or a related compound, standard assays

for caspase activity would be the logical starting point.

General Experimental Workflow for Caspase Inhibition
Assay
The following diagram outlines a generalized workflow for assessing the inhibitory activity of a

compound against a specific caspase.
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Caption: General Workflow for Caspase Inhibition Assay.

Conclusion and A Call for Clarification
While the molecular target of the specified "Trispirobifuranodione (9CI)" remains unidentified

due to a lack of available data, the information on isoquinoline-1,3,4-trione provides a potential,

albeit unconfirmed, avenue for investigation into caspase inhibition.

We urge researchers with information on "Trispirobifuranodione (9CI)" to publish their findings

to enrich the collective scientific knowledge. Furthermore, we invite the original requester to

verify the compound's name and structure to enable a more precise and comprehensive

analysis. Without definitive identification of the molecule, any further exploration of its molecular

targets and mechanisms of action is speculative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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